[1-(6-Chloro-pyrimidin-4yl)-1H-[1,2,4]triazol-3-yl]-phenyl-amine

• Molecular Formula: C12H9ClN6
• Molecular Weight: 272.69 g/mol
• IUPAC Name: 1-(6-chloropyrimidin-4-yl)-N-phenyl-1,2,4-triazol-3-amine
• InChI: InChI=1S/C12H9ClN6/c13-10-6-11(15-7-14-10)19-8-16-12(18-19)17-9-4-2-1-3-5-9/h1-8H,(H,17,18)
• InChI Key: KOBHHIBDIYRPSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NN(C=N2)C3=CC(=NC=N3)Cl

Description

[1-(6-Chloro-pyrimidin-4yl)-1H-[1,2,4]triazol-3-yl]-phenyl-amine is a useful research compound. Its molecular formula is C12H9ClN6 and its molecular weight is 272.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a suspension of 4,6-dichloro-pyrimidine (292 mg, 1.96 mmol ) in 5 ml anhydrous acetonitrile was added phenyl-(1H-[1,2,4]triazol-3-yl)-amine together with diisopropylamine (0.4 ml, 4.0 mmol). The mixture was heated at reflux in a sealed tube overnight. The reaction was cooled to room temperature and the solid was collected by filtration. The solid was washed with cold ether and dried under vacuum. Analytical data: LC/MS showed M+1=273.1, and M−1+271.2, retention time is 3.5 min. NMR in DMSO-d6: 9.78 (s, 1H); 9.28 (s, 1H); 8.90 (s, 1H); 7.90 (s, 1H); 7.65 (d, 2H); 7.28 (dd, 2H); 6.90 (dd, 1H).

Synthesis routes and methods II

Procedure details

A suspension of phenylaminotriazole (3.12 mmol), 4,6-dichloropyrimidine (4.1 mmol, 1.3 equivalents) and triethylamine (4.7 mmol, 1.5 equivalents) in acetonitrile (20 ml) was stirred at reflux for eighteen hours. The reaction mixture was partitioned between ethyl acetate and brine. A white precipitate formed and was removed by filtration to afford the the title compound which was used without purification in the next step. LC-MS: [MH+] 274.